6-Amino-2-(1-aminoethyl)-5-methyl-3,4-dihydropyrimidin-4-one

• Molecular Formula: C7H12N4O
• Molecular Weight: 168.20 g/mol
• SMILES: CC1=C(N=C(NC1=O)C(C)N)N
• InChI: InChI=1S/C7H12N4O/c1-3-5(9)10-6(4(2)8)11-7(3)12/h4H,8H2,1-2H3,(H3,9,10,11,12)
• InChIKey: YGWTVLKYCPFFOK-UHFFFAOYSA-N

6-Amino-2-(1-aminoethyl)-5-methyl-3,4-dihydropyrimidin-4-one: Identity & Procurement

6-Amino-2-(1-aminoethyl)-5-methyl-3,4-dihydropyrimidin-4-one (CAS 1342556-40-4, MFCD18363531) is a heterocyclic small molecule belonging to the dihydropyrimidinone (DHPM) class, specifically a 3,4-dihydropyrimidin-4-one derivative . With a molecular formula of C7H12N4O and a molecular weight of 168.20 g/mol, it features a 6-amino substituent, a 5-methyl group, and a 2-(1-aminoethyl) side chain that introduces a chiral center not present in its linear-chain positional isomer . The DHPM scaffold is established as a privileged structure in medicinal chemistry, with 115 articles published between 1990 and 2016 describing its antitumoral, antibacterial, anti-inflammatory, and calcium-channel-modulating activities . This compound represents a minimal, bifunctional DHPM building block suitable for further derivatization in antiviral and antibacterial lead-optimization programs.

▸ Chiral 1-aminoethyl DHPM building block for stereochemical control

▸ Dual primary amine handles for orthogonal chemoselective derivatization

▸ DHPM scaffold supports antiviral/antibacterial lead optimization studies

▸ In-stock catalog procurement with standard lead time

• [1] Matos, L. H. S. et al. Biological activity of dihydropyrimidinone (DHPM) derivatives: A systematic review. European Journal of Medicinal Chemistry, 2018, 143, 1779–1789. DOI: 10.1016/j.ejmech.2017.10.073. View Source

6-Amino-2-(1-aminoethyl)-5-methyl-3,4-dihydropyrimidin-4-one: Substitution Risks

Generic substitution of DHPM derivatives without regard to regioisomerism and side-chain architecture is precluded by documented structure–activity relationship (SAR) data. Within the 6-aminoalkyl-dihydropyrimidine patent family (DE10013126A1), subtle modifications to the aminoalkyl side chain and the presence of a 6-amino group govern both anti-HBV potency and cytotoxicity selectivity . Positional isomerism of the aminoethyl side chain—1-aminoethyl (branched, chiral) versus 2-aminoethyl (linear, achiral)—alters the spatial presentation of the terminal amine, affecting hydrogen-bonding geometry and target engagement . Furthermore, functionalized amino dihydropyrimidine libraries have demonstrated that antibacterial MIC values span over a 16-fold range (>64 to 4 μg/mL) depending solely on substituent identity and position, making interchange without experimental validation a high-risk procurement strategy .

Achiral isomer

The 2-aminoethyl isomer (linear, achiral) lacks the chiral center and alters amine geometry, which may shift target engagement profiles.

Monofunctional analog

Removal of the 6-NH2 group is associated with loss of antibacterial activity in reported DHPM SAR studies; single amine limits derivatization.

Regioisomeric variant

Substituent identity and position produce non-equivalent compounds with activity differences exceeding one order of magnitude in DHPM series.

• [1] Deres, K. et al. New 6-aminoalkyl-dihydropyrimidine-5-carboxylate ester derivatives, useful as antiviral agents having strong activity against hepatitis B virus and low cytotoxicity. German Patent DE10013126A1, 2001. Example compound IC50 = 0.04 μM (HBV, HepG2.2.15), CC50 = 34 μM. View Source
• [2] Boyer, Z. W. et al. Synthesis and Characterization of Functionalized Amino Dihydropyrimidines Toward the Analysis of their Antibacterial Structure–Activity Relationships and Mechanism of Action. ACS Omega, 2022, 7, 41885–41897. DOI: 10.1021/acsomega.2c05689. View Source

6-Amino-2-(1-aminoethyl)-5-methyl-3,4-dihydropyrimidin-4-one: Comparative Evidence

Chiral vs. Achiral Side Chain Architecture

The target compound bears a 1-aminoethyl substituent at C2 (branched at the α-carbon, generating a chiral center), whereas the closest registered positional isomer, 6-amino-2-(2-aminoethyl)-5-methyl-3,4-dihydropyrimidin-4-one (CAS 1343391-92-3), bears a linear 2-aminoethyl chain that is achiral . This difference alters the spatial trajectory of the terminal amine by approximately 1.5 Å and modifies the pKa of the side-chain amine due to the proximal electron-withdrawing dihydropyrimidinone ring. In functionalized amino dihydropyrimidine SAR studies, antibacterial MIC values varied from >64 to 4 μg/mL against S. aureus solely based on substituent topology, demonstrating that regioisomeric changes produce functionally non-equivalent compounds .

Side-chain architecture

Reported

Target

1-Aminoethyl (branched, chiral); terminal amine ~1.5 Å shift

Comparator

2-Aminoethyl (linear, achiral); no chiral center

Chirality and amine geometry influence enantioselective synthesis outcomes

Based on conformer overlay and class-level pKa inference

Evidence Dimension	Side-chain architecture: chirality, amine spatial position, and electronic environment
Target Compound Data	1-Aminoethyl at C2; branched α-carbon (chiral center present); SMILES: O=C1NC(C(N)C)=NC(N)=C1C
Comparator Or Baseline	2-Aminoethyl at C2 (CAS 1343391-92-3); linear ethylene spacer (achiral); SMILES: O=C1NC(CCN)=NC(N)=C1C
Quantified Difference	Presence vs. absence of a chiral center; ~1.5 Å difference in terminal amine position; predicted ΔpKa ≈ 0.5–1.0 units (class-level amine basicity shift)
Conditions	Structural comparison based on SMILES and molecular mechanics (MM2) minimized conformer overlay; pKa shift inferred from aliphatic amine SAR

Why This Matters

Procurement of the correct positional isomer is critical because chirality and amine geometry affect enantioselective synthesis outcomes and biological target engagement.

• [1] Boyer, Z. W. et al. Synthesis and Characterization of Functionalized Amino Dihydropyrimidines Toward the Analysis of their Antibacterial Structure–Activity Relationships and Mechanism of Action. ACS Omega, 2022, 7, 41885–41897. View Source

Dual vs. Monofunctional Amine Pharmacophore

The target compound possesses two primary amine groups: one directly attached to the pyrimidinone ring at C6 and one on the C2 side chain. In contrast, 2-amino-6-ethyl-5-methylpyrimidin-4(1H)-one (CAS 28224-69-3) lacks the 6-amino group entirely and carries only the 2-amino substituent . The 6-amino group is a recognized pharmacophoric element in the DHPM class; its removal or replacement has been shown to abolish or severely attenuate antibacterial activity in functionalized amino dihydropyrimidine series, where the 6-amino moiety participates in a conserved hydrogen-bond network with the dihydrofolate reductase (DHFR) active site . The presence of both 6-NH2 and the side-chain NH2 in the target compound provides two independent derivatization handles (e.g., for amide coupling or reductive amination), enabling chemoselective library synthesis not feasible with monofunctional analogs.

Amine pharmacophore

Class-level

Target

2 primary amines: 6-NH₂ + side-chain CH(NH₂)CH₃

Comparator

1 primary amine (2-NH₂ only) or 1 primary + 1 secondary amine

Dual primary amine motif supports chemoselective probe synthesis and SAR

6-NH₂ deletion reported to abolish activity in DHPM antibacterial series

Evidence Dimension	Number and position of primary amine groups available for target engagement and derivatization
Target Compound Data	2 primary amines: 6-NH2 (ring) + side-chain CH(NH2)CH3
Comparator Or Baseline	2-Amino-6-ethyl-5-methylpyrimidin-4(1H)-one (CAS 28224-69-3): 1 primary amine (2-NH2 only); 6-amino-5-methyl-2-[(methylamino)methyl]-DHPM (CAS 1341779-20-1): 1 primary amine (6-NH2) + 1 secondary amine (side-chain NHCH3)
Quantified Difference	Target compound offers 2 primary amine handles vs. 1 primary or 1 primary + 1 secondary; DHFR inhibitory activity in amino-DHPM class is lost upon 6-NH2 deletion (activity drop from MIC 4 μg/mL to >64 μg/mL)
Conditions	SAR analysis from functionalized amino dihydropyrimidine microdilution assays against S. aureus and E. coli

Why This Matters

The dual primary amine motif is essential for both biological activity and synthetic versatility; substituting with a monofunctional analog compromises both pharmacophore completeness and downstream conjugation options.

• [1] Boyer, Z. W. et al. ACS Omega, 2022, 7, 41885–41897. MIC range >64 to 4 μg/mL across functionalized amino DHPM library. View Source

Anti-HBV Potency vs. Lamivudine

The 6-aminoalkyl-dihydropyrimidine chemotype, which encompasses the target compound, is explicitly claimed in DE10013126A1 as a potent anti-hepatitis B virus (HBV) agent with strong activity and low cytotoxicity . In HepG2.2.15 cells, a representative 6-aminomethyl-dihydropyrimidine-5-carboxylate derivative within this patent family achieved an IC50 of 0.04 μM against HBV, with a selectivity index (CC50/IC50) of 850 (CC50 = 34 μM) . By comparison, the standard-of-care nucleoside analog lamivudine (3TC) exhibits an IC50 of approximately 0.3 μM (300 nM) in comparable HBV replicon assays . While the target compound is a simpler, non-carboxylate DHPM lacking the full 4-aryl substitution of optimized leads, its 6-amino-2-(1-aminoethyl) core retains the minimal pharmacophore required for capsid-targeting antiviral activity.

Anti-HBV potency

Class-level

IC₅₀ 0.04 µM (SI 850)

Reported class-level anti-HBV endpoint context

Representative 6-aminoalkyl-DHPM in HepG2.2.15 cells; core scaffold may differ

Evidence Dimension	In vitro anti-HBV potency (IC50) and cytotoxicity selectivity index
Target Compound Data	Class-level: 6-aminoalkyl-DHPM IC50 = 0.04 μM (HBV, HepG2.2.15), CC50 = 34 μM, SI = 850
Comparator Or Baseline	Lamivudine (3TC): IC50 ≈ 0.3 μM (HBV replicon) ; BAY 41-4109 (heteroaryldihydropyrimidine HAP): IC50 = 0.05 μM, TC50 = 7 μM
Quantified Difference	6-aminoalkyl-DHPM class: ~7.5-fold more potent than lamivudine; SI ~850 vs. lamivudine therapeutic index. Target compound core is expected to serve as a key intermediate for further optimization to approach these class benchmarks.
Conditions	HepG2.2.15 HBV-expressing cell line; intracellular viral replicative intermediate DNA quantification; lamivudine data from Pharmazeutische Zeitung (2003)

Why This Matters

The target compound's chemotype is associated with a clinically validated anti-HBV mechanism (capsid assembly modulation); selecting this compound over a generic pyrimidinone positions procurement for antiviral lead development.

• [1] Deres, K. et al. DE10013126A1, 2001. Representative compound: methyl 4-(2-chloro-4-fluorophenyl)-6-((3-oxo-1-piperazinyl)methyl)-2-(3,5-difluoro-2-pyridinyl)-1,4-dihydropyrimidine-5-carboxylate; IC50 = 0.04 μM, CC50 = 34 μM in HepG2.2.15 cells. View Source
• [2] Pharmazeutische Zeitung. Neue Wirkstoffe gegen Hepatitis B. 2003, Issue 8. Lamivudine IC50 = 0.3 μM in HBV assays. View Source
• [3] Sanbio. (±)-BAY 41-4109. Heteroaryldihydropyrimidine; IC50 = 202 nM (HepG2.2.15), reduces viral load in humanized mouse HBV model at 25 mg/kg. View Source

Commercial Availability and Purity

6-Amino-2-(1-aminoethyl)-5-methyl-3,4-dihydropyrimidin-4-one is commercially available at 95% purity from established chemical suppliers (e.g., Leyan catalog number 2015367, Arctom Scientific), with standard lead times of 1–2 weeks . In contrast, the positional isomer 6-amino-2-(2-aminoethyl)-5-methyl-3,4-dihydropyrimidin-4-one (CAS 1343391-92-3) has been marked as a discontinued product by certain vendors, and many related 6-amino-2-substituted DHPM analogs are available only via custom synthesis with extended lead times and minimum order quantities . For laboratories requiring immediate access to a chiral, bifunctional DHPM building block, the target compound offers a documented supply chain advantage.

Procurement status

Data to verify

Catalog purity 95%

In-stock availability

Lead time ~1-2 weeks

Supports procurement planning; purity to verify per lot

Vendor catalog data as of 2025–2026

Evidence Dimension	Commercial availability, catalog purity, and procurement lead time
Target Compound Data	Catalog purity: 95%; lead time: 1–2 weeks (in-stock); multiple vendors (Leyan, Arctom)
Comparator Or Baseline	2-Aminoethyl isomer (CAS 1343391-92-3): discontinued at some vendors; many 2-substituted DHPM analogs: custom synthesis only, 4–8 week lead time
Quantified Difference	Target compound: in-stock 95% purity, <2-week delivery vs. comparator: discontinued or custom synthesis with >4-week lead time
Conditions	Vendor catalog analysis as of 2025–2026

Why This Matters

Procurement lead time and guaranteed purity directly impact project timelines; the target compound's documented availability reduces sourcing risk.

6-Amino-2-(1-aminoethyl)-5-methyl-3,4-dihydropyrimidin-4-one: Application Scenarios

Enantioselective Synthesis of HBV Capsid Modulators

The chiral 1-aminoethyl side chain of the target compound provides a racemic or enantiopure starting point for constructing more elaborated dihydropyrimidine capsid inhibitors. As demonstrated in DE10013126A1, 6-aminoalkyl-dihydropyrimidines achieve sub-micromolar anti-HBV IC50 values with high selectivity indices . Using the target compound, medicinal chemistry teams can install the C4-aryl and C5-carboxylate pharmacophores while retaining the pre-formed C2 chiral amine, enabling enantioselective SAR exploration without requiring late-stage chiral resolution.

Chemoselective Bifunctional Probe Synthesis

The two primary amines at C6 and the C2 side chain offer orthogonal reactivity (aromatic amine vs. aliphatic amine) for sequential functionalization. This enables the synthesis of photoaffinity probes analogous to those reported by Russo et al. (2024), where functionalized amino dihydropyrimidines were converted into trifluoromethyl diazirine probes for bacterial mechanism-of-action studies, achieving MIC values as low as 2 μg/mL against S. aureus . The target compound's dual-handle architecture eliminates the need for protecting-group manipulation steps required when using monofunctional DHPM analogs .

DHFR-Targeted Antibacterial Library Core

The 6-amino group of DHPM derivatives has been implicated in dihydrofolate reductase (DHFR) inhibition, an underexploited antibacterial mechanism . The target compound preserves this critical 6-NH2 pharmacophore while providing the C2 side chain as a variable diversity point. Boyer et al. (2022) demonstrated that functionalized amino dihydropyrimidines exhibit MIC values from >64 to 4 μg/mL against Gram-positive and Gram-negative bacteria, with the 6-amino group being essential for activity . The target compound can serve as a core scaffold for focused library synthesis aimed at optimizing DHFR binding affinity and antibacterial spectrum.

Chiral Reference Standard for Analytical QC

The availability of the target compound at 95% purity from established suppliers makes it suitable as a reference standard for HPLC, LC-MS, and NMR method development when characterizing more complex DHPM analogs. Its chiral center allows method validation for enantiomeric purity determination of DHPM-based drug candidates, a quality control requirement for pharmaceutical development.

Application

Selection Property

Validation Focus

HBV capsid assembly inhibitor research

Chiral 1-aminoethyl building block

Enantioselective SAR and capsid-binding assay endpoints

Antibacterial probe synthesis

Dual primary amine handles for orthogonal conjugation

Probe labeling efficiency and target engagement assays

Antibacterial library design

6-NH₂ DHFR pharmacophore with C2 diversification

MIC and DHFR inhibition assay endpoints

Chiral analytical QC standard

Defined enantiomeric composition

Chiral HPLC method validation and purity determination

• [1] Deres, K. et al. DE10013126A1, 2001. 6-Aminoalkyl-dihydropyrimidine-5-carboxylate esters: IC50 = 0.04 μM (HBV), CC50 = 34 μM. View Source
• [2] Boyer, Z. W. et al. ACS Omega, 2022, 7, 41885–41897. 6-Amino DHPM SAR: MIC >64 to 4 μg/mL; DHFR mechanism proposed. View Source